Cas no 1361113-68-9 (4-(2-(Dimethylamino)-4-(pyrrolidin-3-yl)pyrimidin-5-yl)benzamide hydrochloride)

4-(2-(Dimethylamino)-4-(pyrrolidin-3-yl)pyrimidin-5-yl)benzamide hydrochloride is a chemically synthesized small molecule featuring a pyrimidine core substituted with dimethylamino and pyrrolidinyl groups, coupled to a benzamide moiety. Its hydrochloride salt form enhances solubility and stability, making it suitable for research applications. The compound's structure suggests potential as a kinase inhibitor or modulator of biological pathways, given the presence of key pharmacophores. Its well-defined molecular architecture allows for precise structure-activity relationship studies. The product is typically supplied with high purity (>95%) and characterized by NMR and LC-MS, ensuring reliability for experimental use. Its unique scaffold may be of interest in medicinal chemistry for targeted drug discovery efforts.
4-(2-(Dimethylamino)-4-(pyrrolidin-3-yl)pyrimidin-5-yl)benzamide hydrochloride structure
1361113-68-9 structure
Product Name:4-(2-(Dimethylamino)-4-(pyrrolidin-3-yl)pyrimidin-5-yl)benzamide hydrochloride
CAS No:1361113-68-9
MF:C17H22ClN5O
MW:347.842482089996
MDL:MFCD21605821
CID:4696878
Update Time:2025-10-28

4-(2-(Dimethylamino)-4-(pyrrolidin-3-yl)pyrimidin-5-yl)benzamide hydrochloride Chemical and Physical Properties

Names and Identifiers

    • 4-(2-Dimethylamino-4-pyrrolidin-3-yl-pyrimidin-5-yl)-benzamide hydrochloride
    • 4-(2-(Dimethylamino)-4-(pyrrolidin-3-yl)pyrimidin-5-yl)benzamide hydrochloride
    • 4-[2-(dimethylamino)-4-(pyrrolidin-3-yl)pyrimidin-5-yl]benzamide hydrochloride
    • MDL: MFCD21605821
    • Inchi: 1S/C17H21N5O.ClH/c1-22(2)17-20-10-14(15(21-17)13-7-8-19-9-13)11-3-5-12(6-4-11)16(18)23;/h3-6,10,13,19H,7-9H2,1-2H3,(H2,18,23);1H
    • InChI Key: FDLUAUNYWQOEPC-UHFFFAOYSA-N
    • SMILES: Cl.O=C(C1C=CC(=CC=1)C1=CN=C(N(C)C)N=C1C1CNCC1)N

Computed Properties

  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 24
  • Rotatable Bond Count: 4
  • Complexity: 408
  • Topological Polar Surface Area: 84.1

4-(2-(Dimethylamino)-4-(pyrrolidin-3-yl)pyrimidin-5-yl)benzamide hydrochloride Pricemore >>

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Additional information on 4-(2-(Dimethylamino)-4-(pyrrolidin-3-yl)pyrimidin-5-yl)benzamide hydrochloride

Comprehensive Overview of 4-(2-(Dimethylamino)-4-(pyrrolidin-3-yl)pyrimidin-5-yl)benzamide hydrochloride (CAS No. 1361113-68-9)

4-(2-(Dimethylamino)-4-(pyrrolidin-3-yl)pyrimidin-5-yl)benzamide hydrochloride (CAS No. 1361113-68-9) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, with its unique molecular structure, serves as a critical intermediate in the synthesis of various bioactive molecules. Researchers and industry professionals are increasingly interested in its potential applications, particularly in drug discovery and development.

The molecular formula of 4-(2-(Dimethylamino)-4-(pyrrolidin-3-yl)pyrimidin-5-yl)benzamide hydrochloride includes a pyrimidine core, which is a common motif in many biologically active compounds. The presence of a pyrrolidin-3-yl group and a dimethylamino substituent enhances its versatility in medicinal chemistry. These functional groups contribute to its ability to interact with various biological targets, making it a valuable candidate for further study.

One of the key reasons for the growing interest in CAS No. 1361113-68-9 is its potential role in addressing unmet medical needs. For instance, researchers are exploring its utility in the development of kinase inhibitors, which are pivotal in treating diseases like cancer and inflammatory disorders. The compound's ability to modulate specific enzymatic pathways makes it a promising lead molecule in preclinical studies.

In addition to its pharmaceutical applications, 4-(2-(Dimethylamino)-4-(pyrrolidin-3-yl)pyrimidin-5-yl)benzamide hydrochloride is also being investigated for its use in chemical biology. Its structural features allow for easy modification, enabling scientists to create derivatives with tailored properties. This adaptability is particularly valuable in high-throughput screening and hit-to-lead optimization processes.

The synthesis of CAS No. 1361113-68-9 involves multi-step organic reactions, often requiring precise control over reaction conditions to achieve high yields and purity. Advanced techniques such as chromatography and spectroscopy are employed to characterize the compound, ensuring its suitability for further applications. The hydrochloride salt form enhances its solubility, which is a critical factor in drug formulation.

Market trends indicate a rising demand for specialized intermediates like 4-(2-(Dimethylamino)-4-(pyrrolidin-3-yl)pyrimidin-5-yl)benzamide hydrochloride. Pharmaceutical companies and contract research organizations (CROs) are actively sourcing high-quality batches to support their R&D efforts. The compound's commercial availability and scalability are key considerations for its widespread adoption.

From an SEO perspective, users frequently search for terms such as "4-(2-(Dimethylamino)-4-(pyrrolidin-3-yl)pyrimidin-5-yl)benzamide hydrochloride uses," "CAS 1361113-68-9 suppliers," and "pyrimidine derivatives in drug discovery." These search queries reflect the compound's relevance in both academic and industrial settings. By addressing these topics, this article aims to provide valuable insights for researchers and procurement specialists.

Safety and handling of 4-(2-(Dimethylamino)-4-(pyrrolidin-3-yl)pyrimidin-5-yl)benzamide hydrochloride are also important considerations. While it is not classified as a hazardous material, standard laboratory precautions should be followed during its use. Proper storage conditions, such as keeping the compound in a cool, dry place, are essential to maintain its stability over time.

In conclusion, 4-(2-(Dimethylamino)-4-(pyrrolidin-3-yl)pyrimidin-5-yl)benzamide hydrochloride (CAS No. 1361113-68-9) represents a fascinating area of research with broad implications for drug development and chemical biology. Its unique structure, combined with its potential applications, makes it a compound of significant interest. As the scientific community continues to explore its capabilities, this molecule is poised to play a pivotal role in advancing therapeutic innovations.

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